Cas no 40476-23-1 (1-Methylpentacene)

1-Methylpentacene structure
1-Methylpentacene structure
Product Name:1-Methylpentacene
CAS No:40476-23-1
MF:C23H16
MW:292.373146057129
CID:2826299
PubChem ID:23505239
Update Time:2025-04-21

1-Methylpentacene Chemical and Physical Properties

Names and Identifiers

    • Methylpentacen
    • DTXCID70585334
    • 40476-23-1
    • DTXSID60634582
    • 1-Methylpentacene
    • Inchi: 1S/C23H16/c1-15-5-4-8-18-11-21-12-19-9-16-6-2-3-7-17(16)10-20(19)13-22(21)14-23(15)18/h2-14H,1H3
    • InChI Key: SBPGLHSPFLNLPS-UHFFFAOYSA-N
    • SMILES: C12C=C3C(C)=CC=CC3=CC1=CC1C=C3C=CC=CC3=CC=1C=2

Computed Properties

  • Exact Mass: 292.125200510Da
  • Monoisotopic Mass: 292.125200510Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.3
  • Topological Polar Surface Area: 0Ų
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